Cas no 1806860-47-8 (4-Cyano-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride
• CAS No: 1806860-47-8
• MF: C₇H₂ClF₂IN₂O₂S
• MW: 378.522258281708
• CID: 4875234
• Update Time: 2025-05-24

4-Cyano-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride

• Inchi： 1S/C7H2ClF2IN2O2S/c8-16(14,15)4-2-13-6(7(9)10)5(11)3(4)1-12/h2,7H
• InChI Key： VOHAZIAWBVOQPH-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=1C#N)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• XLogP3: 1.9
• Topological Polar Surface Area: 79.2

Additional information on 4-Cyano-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride

Comprehensive Overview of 4-Cyano-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride (CAS No. 1806860-47-8)

4-Cyano-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride (CAS No. 1806860-47-8) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and iodine substitution, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s sulfonyl chloride group is particularly noteworthy, as it enables efficient derivatization reactions, such as nucleophilic substitutions or coupling reactions. This property aligns with the growing demand for highly functionalized pyridine derivatives in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such building blocks, as they facilitate the rapid exploration of chemical space for novel therapeutics.

One of the most searched questions related to 4-Cyano-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride is its stability and storage conditions. The compound is typically stored under inert conditions at low temperatures to prevent degradation. Another common query revolves around its solubility profile, which is essential for reaction planning. It exhibits moderate solubility in polar organic solvents like dichloromethane and acetonitrile, making it versatile for various synthetic protocols.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize and utilize this compound. The incorporation of fluorine atoms and iodine in its structure has sparked interest in radioimaging and PET tracer development, areas that are gaining traction due to advancements in diagnostic technologies. Additionally, its role in crop protection formulations is being investigated, as agrochemical companies seek novel active ingredients with improved efficacy.

The synthetic routes to 4-Cyano-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride often involve multi-step processes, including halogenation and sulfonation reactions. Optimizing these procedures for higher yields and lower environmental impact is a key focus in modern organic chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and ensure purity, addressing another frequently asked question about quality control.

As the demand for tailor-made heterocycles grows, 4-Cyano-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride stands out as a promising candidate for innovation. Its applications span from small-molecule inhibitors to advanced materials, reflecting its versatility. Future research may uncover new uses, particularly in bioconjugation and catalysis, further solidifying its importance in scientific and industrial settings.